Thermodynamic study of the complexation between Nd3+ and functionalized diacetamide ligands in solution†
Dalton Transactions Pub Date: 2016-05-17 DOI: 10.1039/C6DT01694D
Abstract
A series of amine functionalized ligands, including 2,2′-(benzylazanediyl)bis(N,N′-dimethylacetamide) (BnABDMA), 2,2′-azanediylbis(N,N′-dimethylacetamide) (ABDMA), and 2,2′-(methylazanediyl)bis(N,N′-dimethylacetamide) (MABDMA), are synthesized for the thermodynamic study of their complexation with Nd3+ ions. Their complexation in solution is investigated using potentiometry, spectrophotometry, calorimetry, and electrospray ionization mass spectrometry. The results suggest that these ligands act as tridentate ligands. Furthermore, direct comparison between ABDMA and an analogous ether-functionalized ligand, 2,2′-oxybis(N,N′-dimethylacetamide) (TMDGA), showed that the amine functionalized ligand forms thermodynamically stronger complexes with Nd3+ ions than the ether-functionalized ligand. In addition, the amine functionalized ligand can allow the fine-tuning of the binding strength with metal ions via substitution on the central amine N atom with different functional groups, which is not possible for ether functionalized ligands such as TMDGA.
Recommended Literature
- [1] Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.
- [2] Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†
- [3] Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†
- [4] Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices
- [5] Excellent lithium ion storage property of porous MnCo2O4 nanorods†
- [6] Emulsion technologies for multicellular tumour spheroid radiation assays†
- [7] Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies
- [8] Evolution of dealloying induced strain in nanoporous gold crystals†
- [9] Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†
- [10] Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†
Journal Name：Dalton Transactions
research_products
-
CAS no.: 89640-58-4
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
